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Compound of Interest

Compound Name: m-PEG4-Hydrazide

Cat. No.: B609260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of m-PEG4-Hydrazide. The following sections detail the known physical and chemical

properties, potential hazards, and recommended safety protocols to ensure the well-being of

laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties
m-PEG4-Hydrazide is a PEG linker containing a terminal hydrazide group. The hydrophilic

polyethylene glycol (PEG) spacer enhances the solubility of the compound in aqueous media.

The hydrazide moiety allows for its conjugation to molecules containing aldehyde or ketone

groups.
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Property Value Reference

CAS Number 1449390-68-4 [1]

Molecular Formula C10H22N2O5 [1]

Molecular Weight 250.3 g/mol [1]

Appearance Colorless liquid or solid

Purity ≥95% [1]

Solubility
Soluble in Water, DMF, and

DCM
[1]

Hazard Identification and Toxicology
The toxicological properties of m-PEG4-Hydrazide have not been thoroughly investigated.

However, due to the presence of a hydrazide functional group, caution is advised. Hydrazine

compounds can be toxic and may have corrosive and carcinogenic properties. Therefore, it is

crucial to handle m-PEG4-Hydrazide with appropriate care, assuming it may be hazardous

until more comprehensive data is available.

Hazard Category Classification Reference

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available
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Proper handling and storage are critical to maintaining the stability of m-PEG4-Hydrazide and

ensuring user safety.

Handling
This product should only be handled by, or under the close supervision of, personnel qualified

in the handling and use of potentially hazardous chemicals. A chemical fume hood should be

used for all manipulations of the compound.

Recommended Personal Protective Equipment (PPE):

PPE Item Specification Reference

Gloves Chemical-resistant gloves

Eye Protection Safety goggles

Lab Coat Standard laboratory coat

Storage
Proper storage conditions are essential to prevent degradation of the product.

Storage Condition Recommendation Reference

Temperature Store at -20°C

Light Protect from light

Container Store in closed vessels

Accidental Release and First Aid Measures
Accidental Release
In case of a spill, mix the material with sand or a similar inert absorbent material. Sweep up the

mixture and place it in a tightly closed container for disposal.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Skin Contact

Immediately wash the affected

skin with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

Eye Contact

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes,

ensuring to separate the

eyelids with fingers. If irritation

persists, seek medical

attention.

Inhalation

Move the individual to fresh air.

In severe cases or if symptoms

persist, seek medical attention.

Ingestion

Wash out the mouth with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

Experimental Protocols and Workflows
The following diagrams illustrate the general workflow for handling m-PEG4-Hydrazide and a

typical bioconjugation experiment.
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Figure 1: Standard Handling Workflow for m-PEG4-Hydrazide
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Figure 1: Standard Handling Workflow.
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Figure 2: General Bioconjugation Workflow
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Figure 2: General Bioconjugation Workflow.

Disposal Considerations
Dispose of m-PEG4-Hydrazide and any contaminated materials as special waste. This should

be done through a licensed disposal company and in consultation with local waste disposal

authorities to ensure compliance with national and regional regulations.

Disclaimer
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The information provided in this guide is based on currently available data and is intended for

informational purposes only. It is the responsibility of the user to conduct a thorough risk

assessment before handling this chemical. Always consult the most recent Safety Data Sheet

(SDS) from the supplier and follow all institutional and governmental safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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